Cas no 204326-35-2 (5-Methoxy-4-nitrothiophene-2-carboxylic acid)
5-Methoxy-4-nitrothiophene-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenecarboxylicacid,5-methoxy-4-nitro-(9CI)
- 2-Thiophenecarboxylic acid, 5-methoxy-4-nitro-
- 5-methoxy-4-nitrothiophene-2-carboxylic acid
- E87500
- SY333358
- 204326-35-2
- MFCD18817138
- 5-Methoxy-4-nitrothiophene-2-carboxylic acid
-
- Inchi: 1S/C6H5NO5S/c1-12-6-3(7(10)11)2-4(13-6)5(8)9/h2H,1H3,(H,8,9)
- InChI Key: SDYMNGIZIXLJJM-UHFFFAOYSA-N
- SMILES: S1C(C(=O)O)=CC(=C1OC)[N+](=O)[O-]
Computed Properties
- Exact Mass: 202.98884343g/mol
- Monoisotopic Mass: 202.98884343g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 121
- XLogP3: 1.6
5-Methoxy-4-nitrothiophene-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1239895-100mg |
2-Thiophenecarboxylicacid,5-methoxy-4-nitro-(9CI) |
204326-35-2 | 97% | 100mg |
$65 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1239895-250mg |
2-Thiophenecarboxylicacid,5-methoxy-4-nitro-(9CI) |
204326-35-2 | 97% | 250mg |
$75 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1239895-1g |
2-Thiophenecarboxylicacid,5-methoxy-4-nitro-(9CI) |
204326-35-2 | 97% | 1g |
$110 | 2024-06-06 | |
| abcr | AB592623-250mg |
5-Methoxy-4-nitrothiophene-2-carboxylic acid; . |
204326-35-2 | 250mg |
€277.50 | 2024-07-24 | ||
| abcr | AB592623-1g |
5-Methoxy-4-nitrothiophene-2-carboxylic acid; . |
204326-35-2 | 1g |
€816.30 | 2024-07-24 | ||
| eNovation Chemicals LLC | Y1239895-100mg |
2-Thiophenecarboxylicacid,5-methoxy-4-nitro-(9CI) |
204326-35-2 | 97% | 100mg |
$60 | 2025-02-21 | |
| eNovation Chemicals LLC | Y1239895-1g |
2-Thiophenecarboxylicacid,5-methoxy-4-nitro-(9CI) |
204326-35-2 | 97% | 1g |
$105 | 2025-02-21 | |
| eNovation Chemicals LLC | Y1239895-250mg |
2-Thiophenecarboxylicacid,5-methoxy-4-nitro-(9CI) |
204326-35-2 | 97% | 250mg |
$70 | 2025-02-21 | |
| eNovation Chemicals LLC | Y1239895-100mg |
2-Thiophenecarboxylicacid,5-methoxy-4-nitro-(9CI) |
204326-35-2 | 97% | 100mg |
$60 | 2025-02-25 | |
| eNovation Chemicals LLC | Y1239895-250mg |
2-Thiophenecarboxylicacid,5-methoxy-4-nitro-(9CI) |
204326-35-2 | 97% | 250mg |
$70 | 2025-02-25 |
5-Methoxy-4-nitrothiophene-2-carboxylic acid Suppliers
5-Methoxy-4-nitrothiophene-2-carboxylic acid Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 5-Methoxy-4-nitrothiophene-2-carboxylic acid
Research Brief on 5-Methoxy-4-nitrothiophene-2-carboxylic acid (CAS: 204326-35-2): Recent Advances and Applications
5-Methoxy-4-nitrothiophene-2-carboxylic acid (CAS: 204326-35-2) is a nitro-substituted thiophene derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and material science. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive compounds, particularly in the development of novel antimicrobial and anticancer agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activities, and emerging applications.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the use of 5-Methoxy-4-nitrothiophene-2-carboxylic acid as a precursor for the synthesis of thiophene-based kinase inhibitors. The compound's nitro and carboxylic acid functional groups were strategically utilized to introduce diverse pharmacophores, leading to the development of potent inhibitors targeting EGFR and VEGFR2 kinases. The study reported IC50 values in the low micromolar range, suggesting promising therapeutic potential for cancer treatment.
Another significant advancement was reported in ACS Chemical Biology, where 5-Methoxy-4-nitrothiophene-2-carboxylic acid was employed as a building block for the design of novel antimicrobial agents. The electron-withdrawing nitro group and electron-donating methoxy group on the thiophene ring were found to enhance the compound's ability to disrupt bacterial cell membranes. Structure-activity relationship (SAR) studies revealed that derivatives of this compound exhibited broad-spectrum activity against both Gram-positive and Gram-negative pathogens, with minimal cytotoxicity to mammalian cells.
Recent developments in material science have also explored the use of 5-Methoxy-4-nitrothiophene-2-carboxylic acid in the synthesis of conjugated polymers for organic electronics. Its unique electronic properties, derived from the push-pull effect between the methoxy and nitro substituents, make it an attractive candidate for organic photovoltaic applications. A 2024 study in Advanced Materials demonstrated that polymers incorporating this thiophene derivative achieved power conversion efficiencies exceeding 8% in bulk heterojunction solar cells.
The compound's safety profile and pharmacokinetic properties have been investigated in several preclinical studies. While 5-Methoxy-4-nitrothiophene-2-carboxylic acid itself shows moderate metabolic stability, its derivatives have demonstrated improved oral bioavailability in rodent models. Toxicology assessments indicate that the compound has a favorable safety margin, with no significant organ toxicity observed at therapeutic doses.
In conclusion, 5-Methoxy-4-nitrothiophene-2-carboxylic acid (CAS: 204326-35-2) continues to be a valuable scaffold in medicinal chemistry and materials science. Its versatile reactivity profile and tunable electronic properties make it particularly useful for the development of new therapeutic agents and functional materials. Future research directions may focus on expanding its applications in targeted drug delivery systems and as a component in advanced optoelectronic devices.
204326-35-2 (5-Methoxy-4-nitrothiophene-2-carboxylic acid) Related Products
- 90425-63-1(2-Thiophenecarboxamide, 5-methoxy-4-nitro-)
- 78150-60-4(2-THIOPHENECARBOXYLIC ACID, 5-METHOXY-4-NITRO-, METHYL ESTER)
- 2630378-05-9(2-Thiophenecarboxylic acid, 5-[4-(methoxycarbonyl)phenoxy]-4-nitro-, ethyl ester)
- 93102-46-6(2-Thiophenecarboxylic acid, 5-(2-formylphenoxy)-4-nitro-, methyl ester)
- 78150-61-5(Ethanone, 1-(5-methoxy-4-nitro-2-thienyl)-)
- 57800-88-1(2-THIOPHENECARBOXYLIC ACID, 4-NITRO-5-(4-NITROPHENOXY)-, METHYL ESTER)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)